Cas no 1506207-59-5 (2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one)

2-Amino-1-(3-methoxy-4-methylphenyl)ethan-1-one is a specialized organic compound featuring a substituted phenyl ring with methoxy and methyl functional groups, coupled with an amino-ketone moiety. This structure makes it a valuable intermediate in pharmaceutical and fine chemical synthesis, particularly in the development of bioactive molecules. Its reactive amino and carbonyl groups allow for further functionalization, enabling its use in heterocyclic chemistry and as a precursor for complex organic frameworks. The methoxy and methyl substitutions enhance solubility and stability, facilitating controlled reactions. This compound is suited for research applications requiring precise modifications of aromatic ketone derivatives, offering versatility in synthetic pathways.
2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one structure
1506207-59-5 structure
Product Name:2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one
CAS No:1506207-59-5
MF:C10H13NO2
MW:179.215722799301
CID:5820423
PubChem ID:65179852
Update Time:2025-06-15

2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one
    • AKOS014513853
    • 1506207-59-5
    • SCHEMBL12937549
    • EN300-1869128
    • Inchi: 1S/C10H13NO2/c1-7-3-4-8(9(12)6-11)5-10(7)13-2/h3-5H,6,11H2,1-2H3
    • InChI Key: UTLHFCHOSBNHLS-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(CN)=O)C=CC=1C

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3Ų

2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one Pricemore >>

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Enamine
EN300-1869128-0.05g
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$468.0 2023-09-18
Enamine
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Additional information on 2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one

Comprehensive Overview of 2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one (CAS No. 1506207-59-5)

2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one (CAS No. 1506207-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining an amino group and a methoxy-methylphenyl moiety. Its CAS number 1506207-59-5 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation.

The growing interest in 2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one is driven by its potential applications in drug discovery and material science. Recent studies highlight its role as a key intermediate in synthesizing bioactive molecules, particularly those targeting neurological and metabolic disorders. Researchers are actively exploring its structure-activity relationship (SAR) to optimize efficacy and safety profiles. This aligns with current trends in precision medicine and small-molecule therapeutics, topics frequently searched in academic and industry circles.

From a synthetic chemistry perspective, the methoxy and methyl substituents on the phenyl ring of CAS 1506207-59-5 contribute to its electronic and steric properties, influencing reactivity in coupling reactions. This makes it valuable for cross-coupling methodologies, a hot topic in green chemistry forums. Users often search for "sustainable synthesis of aromatic ketones" or "catalyst optimization for amino ketone derivatives," reflecting the demand for eco-friendly production techniques.

Analytical characterization of 2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one typically involves advanced techniques like HPLC-MS and NMR spectroscopy. These methods are crucial for verifying purity, especially given the compound's potential use in high-value pharmaceuticals. Quality control discussions frequently appear in search queries such as "analytical validation of complex ketones" and "impurity profiling in drug intermediates," underscoring the importance of rigorous standardization.

The stability profile of CAS 1506207-59-5 under various storage conditions is another area of practical relevance. Industry professionals often inquire about "long-term degradation studies of amino ketones" or "compatible excipients for sensitive intermediates." Proper handling recommendations include protection from light and moisture, with inert atmosphere storage being advisable for prolonged shelf life.

In regulatory contexts, 2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one requires careful documentation to comply with REACH and other chemical inventories. This aligns with frequent searches for "chemical compliance for research compounds" and "global regulatory status of specialty intermediates." The compound's non-hazardous classification (when properly handled) makes it suitable for standard laboratory protocols without stringent containment requirements.

Emerging applications in material science are expanding the utility of this compound beyond traditional chemistry. Recent patents describe its incorporation into photoactive polymers and organic semiconductors, responding to market demands for flexible electronics and energy storage solutions. These innovative uses correlate with trending searches about "organic electronic materials" and "next-generation conductive polymers."

For procurement specialists, understanding the global supply chain for CAS 1506207-59-5 is essential. Market intelligence reveals fluctuating availability due to specialty chemical demand and raw material sourcing challenges. Strategic stock management is advised, as reflected in common queries like "reliable suppliers of rare pharmaceutical intermediates" and "alternate synthesis routes for constrained chemicals."

Future research directions for 2-amino-1-(3-methoxy-4-methylphenyl)ethan-1-one may explore its enantioselective synthesis or biocatalytic production methods. These approaches address sustainability concerns while meeting the pharmaceutical industry's need for chiral purity. Such developments would directly respond to frequent searches about "green chemistry in API manufacturing" and "enzymatic routes to complex ketones."

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